Cas no 2137823-82-4 (2-(6-Tert-butyl-1-benzofuran-2-yl)ethan-1-amine)

• Product Name: 2-(6-Tert-butyl-1-benzofuran-2-yl)ethan-1-amine
• CAS No: 2137823-82-4
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 6493175
• PubChem ID: 165468359
• Update Time: 2025-05-26

2-(6-Tert-butyl-1-benzofuran-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2137823-82-4
• 2-(6-tert-butyl-1-benzofuran-2-yl)ethan-1-amine
• EN300-803674
• 2-(6-Tert-butyl-1-benzofuran-2-yl)ethan-1-amine

• Inchi： 1S/C14H19NO/c1-14(2,3)11-5-4-10-8-12(6-7-15)16-13(10)9-11/h4-5,8-9H,6-7,15H2,1-3H3
• InChI Key： LAEYXQJNDOGQLW-UHFFFAOYSA-N
• SMILES： O1C(CCN)=CC2=CC=C(C=C12)C(C)(C)C

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-(6-Tert-butyl-1-benzofuran-2-yl)ethan-1-amine

2-(6-Tert-butyl-1-benzofuran-2-yl)ethan-1-amine: A Comprehensive Overview

The compound 2-(6-Tert-butyl-1-benzofuran-2-yl)ethan-1-amine, with the CAS number 2137823-82-4, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a benzofuran moiety with an ethanamine group, offering a versatile platform for various applications.

The benzofuran ring system in this compound is substituted with a tert-butyl group at the 6-position, which significantly influences its chemical properties. This substitution not only enhances the molecule's stability but also introduces unique electronic and steric effects that are crucial for its interactions in biological systems. The ethanamine group attached to the benzofuran ring further adds functional versatility, enabling the compound to participate in a wide range of chemical reactions and biological processes.

Recent studies have highlighted the potential of 2-(6-Tert-butyl-1-benzofuran-2-yl)ethan-1-amine in drug discovery. Researchers have explored its role as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to modulate key cellular pathways and interact with specific protein targets makes it a promising candidate for further investigation.

In addition to its pharmaceutical applications, this compound has also found relevance in the field of materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as in the development of advanced semiconductors and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, paving the way for its scalable production and broader application.

The synthesis of 2-(6-Tert-butyl-1-benzofuran-2-yl)ethan-1-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for research and industrial applications. Furthermore, ongoing research is focused on optimizing these synthetic routes to reduce costs and enhance sustainability.

From an environmental perspective, the compound's biodegradability and eco-friendly properties are under scrutiny. Preliminary studies suggest that it exhibits moderate biodegradability under controlled conditions, which is a positive indicator for its potential use in sustainable chemical processes. However, further research is required to fully understand its environmental impact and ensure its safe utilization.

In conclusion, 2-(6-Tert-butyl-1-benzofuran-2-yl)ethan-1-amine represents a fascinating example of how structural complexity can lead to diverse functional applications. With ongoing advancements in chemical synthesis and materials science, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines. Its continued exploration will undoubtedly contribute to the development of novel therapies and advanced materials, underscoring its importance in contemporary scientific research.